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Compound of Interest

1,1-Dioxo-tetrahydro-thiopyran-4-
Compound Name:
one

Cat. No.: B094216

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,1-
Dioxo-tetrahydro-thiopyran-4-one, a significant heterocyclic compound in medicinal
chemistry and synthetic applications. This document outlines key physicochemical data, details
a robust experimental protocol for its synthesis via oxidation, and presents a visual
representation of the synthetic workflow.

Core Physical and Chemical Properties

1,1-Dioxo-tetrahydro-thiopyran-4-one, also known as 4-Oxothiane-1,1-dioxide, is a stable,
solid organic compound. The introduction of the sulfone group significantly influences its
polarity and chemical reactivity compared to its sulfide precursor, tetrahydrothiopyran-4-one.

Data Presentation: Physical Property Summary

The quantitative physical properties of 1,1-Dioxo-tetrahydro-thiopyran-4-one are
summarized in the table below for clear reference and comparison.
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Property Value Source(s)
CAS Number 17396-35-9 [1]
Molecular Formula CsHsOs3S [1]
Molecular Weight 148.18 g/mol [1]
Appearance White Po very pale yellow

crystalline powder
Melting Point 170.0to 174.0 °C
Boiling Point 385.2 £ 35.0 °C (Predicted)
Density 1.352 + 0.06 g/cm3 (Predicted)
Amax 290 nm (in Ethanol)
InChi Key XFMQGQAAHOGFQS- 1]
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Synthesis and Experimental Protocols

The most common and reliable method for the preparation of 1,1-Dioxo-tetrahydro-thiopyran-
4-one is the oxidation of its sulfide precursor, tetrahydrothiopyran-4-one.[2][3] A two-step
approach, involving the intermediate sulfoxide, can offer greater control and higher yields.[2][4]
However, direct oxidation to the sulfone is also feasible and widely practiced.

Experimental Protocol: Direct Oxidation to Sulfone

This protocol details the direct oxidation of tetrahydrothiopyran-4-one to 1,1-Dioxo-tetrahydro-
thiopyran-4-one using meta-chloroperoxybenzoic acid (m-CPBA).[3]

Materials:
o Tetrahydrothiopyran-4-one (1.0 equivalent)
» meta-Chloroperoxybenzoic acid (m-CPBA, ~77%) (2.2 equivalents)

e Dichloromethane (DCM)
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o Saturated aqueous sodium bicarbonate (NaHCOs) solution

o Saturated aqueous sodium chloride (brine) solution

e Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSQOa4)

o Standard laboratory glassware

e Magnetic stirrer and stir bar

e |ce bath

Procedure:

 In a round-bottom flask, dissolve tetrahydrothiopyran-4-one (1.0 eq) in dichloromethane.

e Cool the resulting solution to 0 °C using an ice bath.

e While stirring, add m-CPBA (2.2 eq) portion-wise to the cooled solution. It is crucial to
maintain the temperature at or near 0 °C during the addition as the reaction can be
exothermic.[2][4]

» Allow the reaction mixture to stir at 0 °C for one hour, then let it warm to room temperature.

» Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the starting
material is consumed.

e Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate
solution.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash sequentially with saturated aqueous sodium
bicarbonate solution and then brine.

e Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.[2]
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« Filter the drying agent and concentrate the organic solution under reduced pressure to yield
the crude product.

e The crude 1,1-Dioxo-tetrahydro-thiopyran-4-one can be further purified by recrystallization
or column chromatography.[3]

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the synthesis of the target compound.
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Starting Materials

Tetrahydrothiopyran-4-one m-CPBA (2.2 eq)
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3. Stir & warm
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5. Extract with DCM

6. Wash & Dry
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1,1-Dioxo-tetrahydro-
thiopyran-4-one

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,1-Dioxo-tetrahydro-thiopyran-4-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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